![molecular formula C14H14N2O3 B8440204 2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino-3-pyridinylmethanol](/img/structure/B8440204.png)
2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino-3-pyridinylmethanol
Cat. No. B8440204
M. Wt: 258.27 g/mol
InChI Key: YTBIZMHGXUANFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08334236B2
Procedure details
Under a nitrogen gas stream, 1.70 g (41 mmol) of lithium aluminum hydride was added to tetrahydrofuran (100 mL) under ice cooling, and a tetrahydrofuran (30 mL) solution of 9.86 g (34 mmol) of methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)aminonicotinate was added dropwise to the mixture. Ethyl acetate was added to the reaction mixture, and subsequently, 17 mL of a 10% aqueous solution of sodium hydroxide was added thereto. Insoluble materials were filtered off. The filtrate was concentrated, and the residue was dissolved in ethyl acetate, dried, filtered, and concentrated. Thus, 8.9 g of the title compound was obtained as an orange-colored viscous product (yield: quantitative).
Name
methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)aminonicotinate
Quantity
9.86 g
Type
reactant
Reaction Step Two
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Name
Identifiers
|
REACTION_CXSMILES
|
[H-].[Al+3].[Li+].[H-].[H-].[H-].O1CCCC1.[O:12]1[CH2:17][CH2:16][O:15][C:14]2[CH:18]=[C:19]([NH:22][C:23]3[N:32]=[CH:31][CH:30]=[CH:29][C:24]=3[C:25](OC)=[O:26])[CH:20]=[CH:21][C:13]1=2.[OH-].[Na+]>C(OCC)(=O)C>[O:12]1[CH2:17][CH2:16][O:15][C:14]2[CH:18]=[C:19]([NH:22][C:23]3[C:24]([CH2:25][OH:26])=[CH:29][CH:30]=[CH:31][N:32]=3)[CH:20]=[CH:21][C:13]1=2 |f:0.1.2.3.4.5,8.9|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
1.7 g
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Al+3].[Li+].[H-].[H-].[H-]
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
reactant
|
|
Smiles
|
O1CCCC1
|
Step Two
|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
reactant
|
|
Smiles
|
O1CCCC1
|
|
Name
|
methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)aminonicotinate
|
|
Quantity
|
9.86 g
|
|
Type
|
reactant
|
|
Smiles
|
O1C2=C(OCC1)C=C(C=C2)NC2=C(C(=O)OC)C=CC=N2
|
Step Three
[Compound]
|
Name
|
aqueous solution
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)OCC
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
Insoluble materials were filtered off
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The filtrate was concentrated
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
the residue was dissolved in ethyl acetate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O1C2=C(OCC1)C=C(C=C2)NC2=NC=CC=C2CO
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 101.4% |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
